5-Cyclopropoxy-4-methylpicolinic acid

• Molecular Formula: C10H11NO3
• Molecular Weight: 193.20 g/mol
• IUPAC Name: 5-cyclopropyloxy-4-methylpyridine-2-carboxylic acid
• InChI: InChI=1S/C10H11NO3/c1-6-4-8(10(12)13)11-5-9(6)14-7-2-3-7/h4-5,7H,2-3H2,1H3,(H,12,13)
• InChI Key: DDNBXJDSDJNHAD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1OC2CC2)C(=O)O

Description

5-Cyclopropoxy-4-methylpicolinic acid is a substituted picolinic acid derivative featuring a cyclopropoxy group at the 5-position and a methyl group at the 4-position of the pyridine ring. Picolinic acids are widely studied for their roles in medicinal chemistry and agrochemical applications due to their chelating properties and structural versatility.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Cyclopropoxy-4-methylpicolinic acid can be achieved through several synthetic routes. One common method involves the cyclopropanation of 4-methylpicolinic acid using a suitable cyclopropylating agent under controlled conditions. The reaction typically requires the use of a strong base, such as sodium hydride, and a cyclopropyl halide, such as cyclopropyl bromide, in an aprotic solvent like dimethylformamide (DMF). The reaction is carried out at elevated temperatures to ensure complete conversion.

Industrial Production Methods

In an industrial setting, the production of 5-Cyclopropoxy-4-methylpicolinic acid may involve large-scale cyclopropanation reactions using continuous flow reactors. This approach allows for better control over reaction parameters, such as temperature and pressure, leading to higher yields and purity of the final product. Additionally, the use of automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

5-Cyclopropoxy-4-methylpicolinic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride or sodium borohydride to yield alcohol derivatives.

Substitution: Nucleophilic substitution reactions can occur at the cyclopropoxy group, leading to the formation of different substituted derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines or thiols in the presence of a suitable catalyst.

Major Products Formed

Oxidation: Carboxylic acids or ketones.

Reduction: Alcohol derivatives.

Substitution: Substituted derivatives with various functional groups.

Scientific Research Applications

5-Cyclopropoxy-4-methylpicolinic acid has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex organic molecules and can be used in the development of new materials.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 5-Cyclopropoxy-4-methylpicolinic acid involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. For example, it could inhibit the activity of certain enzymes involved in metabolic pathways, leading to altered cellular functions. The exact molecular targets and pathways are still under investigation, and further research is needed to elucidate the detailed mechanism of action.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Comparisons

The table below highlights structural differences and similarities between 5-cyclopropoxy-4-methylpicolinic acid and key analogs:

Compound Name	Substituents (Pyridine/Pyrimidine Ring)	Functional Groups	Key Structural Features
5-Cyclopropoxy-4-methylpicolinic acid	Cyclopropoxy (C5), Methyl (C4)	Carboxylic acid (C2)	Bulky cyclopropoxy group, methyl at C4
4-(4-Aminophenoxy)-N-methylpicolinamide	Aminophenoxy (C4)	Amide (N-methyl)	Electron-rich aminophenoxy, amide side chain
4-(2-Fluoro-4-nitrophenoxy)-N-methylpicolinamide	2-Fluoro-4-nitrophenoxy (C4)	Amide (N-methyl)	Electron-withdrawing nitro and fluoro groups
2-Chloro-6-methylpyrimidine-4-carboxylic acid	Chloro (C2), Methyl (C6)	Carboxylic acid (C4)	Pyrimidine core, chloro substituent

Key Observations:

• In contrast, the chloro group in 2-chloro-6-methylpyrimidine-4-carboxylic acid increases lipophilicity and reactivity in substitution reactions .
• Functional Groups: The carboxylic acid group in both the target compound and 2-chloro-6-methylpyrimidine-4-carboxylic acid enables salt formation or esterification, whereas amide-containing analogs (e.g., 4-(4-aminophenoxy)-N-methylpicolinamide) are more suited for hydrogen bonding in biological systems .

Physicochemical Properties

• Solubility: The cyclopropoxy group’s steric bulk likely reduces aqueous solubility compared to smaller alkoxy or amide-containing analogs. For instance, 4-(4-aminophenoxy)-N-methylpicolinamide may exhibit higher solubility due to its polar amide and amino groups .
• Reactivity: The carboxylic acid group in the target compound and 2-chloro-6-methylpyrimidine-4-carboxylic acid facilitates derivatization (e.g., esterification), whereas the chloro substituent in the latter enhances susceptibility to nucleophilic displacement .